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Compound of Interest

Compound Name: 4-Ethyltoluene

Cat. No.: B166476

Introduction

4-Ethyltoluene (CAS No. 622-96-8), also known as p-ethyltoluene, is a colorless aromatic
hydrocarbon with the chemical formula CoH12.[1][2] It is an isomer of ethyltoluene and finds
application as a solvent in paints, coatings, and adhesives, and as an intermediate in the
synthesis of other chemicals, including specialty polystyrenes and pharmaceuticals.[1][2] Given
its use in various industrial processes, understanding the environmental fate and potential
ecotoxicological effects of 4-ethyltoluene is crucial for researchers, environmental scientists,
and drug development professionals to conduct comprehensive risk assessments and develop
sustainable practices. This guide provides a detailed overview of its physicochemical
properties, environmental distribution, degradation pathways, and toxicological profile,
supported by quantitative data and descriptions of relevant experimental protocols.

Physicochemical Properties

The environmental behavior of a chemical is fundamentally governed by its physicochemical
properties. These parameters influence its distribution between air, water, and soil, as well as
its potential for transport and bioaccumulation. The key properties of 4-ethyltoluene are
summarized below.

Table 1: Physicochemical Properties of 4-Ethyltoluene

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b166476?utm_src=pdf-interest
https://www.benchchem.com/product/b166476?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-ethyltoluene-dic6021.html
https://en.wikipedia.org/wiki/4-Ethyltoluene
https://www.guidechem.com/encyclopedia/4-ethyltoluene-dic6021.html
https://en.wikipedia.org/wiki/4-Ethyltoluene
https://www.benchchem.com/product/b166476?utm_src=pdf-body
https://www.benchchem.com/product/b166476?utm_src=pdf-body
https://www.benchchem.com/product/b166476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CoH12 [3]
Molecular Weight 120.19 g/mol [4]
Appearance .Cok.)rless to slightly yellow o
liquid

Melting Point -62 °C [31[5]
Boiling Point 162 °C [2][5]
Density 0.861 g/mL at 25 °C [2][5]

Vapor Pressure

3.00 mmHg (at 25 °C)

[3][6]

Water Solubility

94.9 mg/L (experimental)

[1]5]

Flash Point

36 - 43 °C (closed cup)

[317]

| Log P (Octanol-Water Partition Coeff.) | 3.63 |[8][9] |

Environmental Fate and Transport

The journey of 4-ethyltoluene through the environment is dictated by processes such as

volatilization, adsorption, and degradation. Its properties suggest it will partition between

atmospheric, terrestrial, and, to a lesser extent, aquatic compartments.
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Figure 1: Environmental Fate and Transport Pathways of 4-Ethyltoluene
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Figure 2: Primary Atmospheric Degradation Pathway
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1. Microcosm Preparation
- Environmental matrix (soil/water)
- Inoculum (microorganisms)
- Mineral salt medium
- Spike with 4-Ethyltoluene

:

2. Incubation
- Controlled temperature & pH
- Specific conditions (aerobic/anaerobic)
- Include sterile controls

'

3. Time-Course Sampling
- Collect samples at defined intervals
(e.g., 0,1, 3,7, 14, 28 days)

:

4. Sample Analysis
- Extract 4-Ethyltoluene from matrix
- Quantify concentration using
GC-MS or HPLC

:

5. Data Analysis
- Plot concentration vs. time
- Calculate degradation rate constant (k)
and half-life (%)

Figure 3: General Experimental Workflow for Biodegradation Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Environmental Fate
of 4-Ethyltoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166476#environmental-fate-of-4-ethyltoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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